![molecular formula C14H20O3 B7979103 tert-Butyl 3-(benzyloxy)propanoate](/img/structure/B7979103.png)
tert-Butyl 3-(benzyloxy)propanoate
Overview
Description
Tert-Butyl 3-(benzyloxy)propanoate is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity : Chiral 2-(substituted-hydroxyl)-3-(benzo[d]oxazol-5-yl)propanoic acid derivatives, including those with a para-benzyloxy substituent, have shown significant in vitro activity against various Gram-negative and Gram-positive bacteria. These derivatives generally displayed good antibacterial properties, but were less effective against the fungus Candida albicans (Zhang et al., 2011).
Synthesis of Antimicrobial Derivatives : Synthesis of new compounds from tert-Butyl 3-(benzyloxy)propanoate derivatives resulted in compounds with strong antimicrobial activities. These derivatives were evaluated for their effectiveness against various microorganisms, with some showing notable efficacy (Pund et al., 2020).
Building Blocks for Terpenes : this compound derivatives have been used in the diastereoselective synthesis of tricyclo[3.2.1.02,7]octanes, which serve as chiral building blocks for the synthesis of terpenes. These compounds have applications in the synthesis of complex organic molecules (Braun et al., 1995).
Oxidative Amination of Benzoxazole : this compound has been used in the facile metal-free oxidative amination of benzoxazole. This process, which operates under mild conditions, is environmentally benign due to the production of non-harmful byproducts like tertiary butanol and water (Lamani et al., 2011).
Synthesis of Peroxyacetals : The compound has been utilized in the synthesis of tert-butyl peroxyacetals from various ethers, demonstrating its versatility in organic synthesis (Iwata et al., 2012).
properties
IUPAC Name |
tert-butyl 3-phenylmethoxypropanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O3/c1-14(2,3)17-13(15)9-10-16-11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHECIQYGASYRRP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCC1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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